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Compound of Interest

Compound Name: 1-Ethyl-2-methylcyclopentene

CAS No.: 19780-56-4

Cat. No.: B025655

Get Quote

Introduction

1-Ethyl-2-methylcyclopentene is an unsaturated hydrocarbon with the molecular formula

C8H14. As a trisubstituted alkene, its structural elucidation relies heavily on modern

spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy,

Infrared (IR) spectroscopy, and Mass Spectrometry (MS). This guide provides a detailed

overview of the expected spectroscopic data for 1-Ethyl-2-methylcyclopentene, intended for

researchers, scientists, and professionals in drug development. While a complete set of

publicly available experimental spectra for this specific compound is limited, this document

outlines the predicted data based on established principles of spectroscopy and provides

illustrative examples where available.

Data Presentation
The following tables summarize the predicted and characteristic spectroscopic data for 1-Ethyl-
2-methylcyclopentene.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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¹H NMR (Proton NMR) Data (Predicted)

Protons
Chemical Shift (δ,
ppm) Range

Multiplicity Integration

Ethyl CH₂ 2.0 - 2.2 Quartet (q) 2H

Ring CH₂ (allylic) 2.2 - 2.5 Multiplet (m) 4H

Ring CH₂ 1.7 - 2.0 Multiplet (m) 2H

Methyl (vinylic) 1.6 - 1.8 Singlet (s) 3H

Ethyl CH₃ 0.9 - 1.1 Triplet (t) 3H

¹³C NMR (Carbon-13) NMR Data (Predicted)

Carbon Atom Chemical Shift (δ, ppm) Range

C=C (quaternary, ethyl-substituted) 135 - 145

C=C (quaternary, methyl-substituted) 125 - 135

Ring CH₂ (allylic) 30 - 40

Ring CH₂ 20 - 30

Ethyl CH₂ 20 - 28

Methyl (vinylic) 15 - 25

Ethyl CH₃ 10 - 15

Infrared (IR) Spectroscopy
Characteristic IR absorption bands for alkenes are key to identifying the functional groups

within 1-Ethyl-2-methylcyclopentene.
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Functional Group Absorption Range (cm⁻¹) Intensity

C-H stretch (sp² hybridized) 3000 - 3100 Medium

C-H stretch (sp³ hybridized) 2850 - 3000 Strong

C=C stretch (trisubstituted) 1665 - 1675 Medium to Weak

CH₂ bend (scissoring) ~1465 Medium

CH₃ bend (asymmetrical) ~1450 Medium

CH₃ bend (symmetrical) ~1375 Medium

Mass Spectrometry (MS)
The mass spectrum of 1-Ethyl-2-methylcyclopentene is expected to show a molecular ion

peak and characteristic fragmentation patterns.

m/z Value Interpretation

110 Molecular Ion (M⁺)

95 Loss of a methyl group ([M-15]⁺)

81 Loss of an ethyl group ([M-29]⁺)

67 Common fragment for cyclic alkenes

Experimental Protocols
Detailed methodologies for the key spectroscopic experiments are provided below.

NMR Spectroscopy Protocol
Sample Preparation: Dissolve 5-10 mg of the 1-Ethyl-2-methylcyclopentene sample in

approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).

Data Acquisition:
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Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent and

shim the magnetic field to achieve optimal homogeneity.

¹H NMR: Acquire the proton spectrum using a standard pulse sequence. Typical

parameters include a 90° pulse angle, an acquisition time of 2-4 seconds, a relaxation

delay of 1-5 seconds, and 8-16 scans.

¹³C NMR: Acquire the carbon spectrum using a proton-decoupled pulse sequence. Due to

the lower natural abundance and sensitivity of ¹³C, a larger number of scans (e.g., 128 or

more) and a longer acquisition time may be necessary.

Data Processing: Perform a Fourier transform on the acquired Free Induction Decay (FID)

signal. Phase the resulting spectrum and perform baseline correction. Calibrate the chemical

shift scale using the residual solvent peak or an internal standard (e.g., TMS at 0 ppm).

IR Spectroscopy Protocol
Sample Preparation: For a liquid sample like 1-Ethyl-2-methylcyclopentene, a "neat"

sample can be prepared by placing a drop of the liquid between two potassium bromide

(KBr) or sodium chloride (NaCl) salt plates.

Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

Data Acquisition:

Background Scan: Record a background spectrum of the empty sample holder or the salt

plates to subtract atmospheric and instrumental interferences.

Sample Scan: Place the prepared sample in the spectrometer's sample compartment and

acquire the spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise

ratio. The spectrum is usually recorded in the range of 4000-400 cm⁻¹.

Data Processing: The instrument's software automatically ratios the sample spectrum

against the background spectrum to produce the final transmittance or absorbance

spectrum.

Mass Spectrometry Protocol
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Sample Introduction: Introduce a small amount of the volatile liquid sample into the mass

spectrometer, often via a Gas Chromatography (GC-MS) system which separates the

sample from any impurities before it enters the ion source.

Ionization: Utilize Electron Ionization (EI) as the method of ionization. In the ion source, the

sample molecules are bombarded with a beam of high-energy electrons (typically 70 eV),

causing the ejection of an electron to form a molecular ion (a radical cation).

Mass Analysis: The positively charged ions are accelerated and passed through a mass

analyzer (e.g., a quadrupole), which separates the ions based on their mass-to-charge ratio

(m/z).

Detection: A detector records the abundance of each ion at a specific m/z value.

Data Presentation: The resulting data is plotted as a mass spectrum, which is a graph of

relative ion abundance versus m/z. The most abundant ion is designated as the base peak

and assigned a relative abundance of 100%.

Mandatory Visualization
The following diagrams illustrate the logical relationships in the spectroscopic analysis of 1-
Ethyl-2-methylcyclopentene.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b025655/docs?utm_src=pdf-body#spectroscopic-data-for-1-ethyl-2-methylcyclopentene-a-technical-guide
https://www.benchchem.com/product/b025655/docs?utm_src=pdf-body#spectroscopic-data-for-1-ethyl-2-methylcyclopentene-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025655?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic Analysis Workflow for 1-Ethyl-2-methylcyclopentene
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Caption: Workflow of Spectroscopic Analysis.
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Predicted Mass Spectrometry Fragmentation of 1-Ethyl-2-methylcyclopentene
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Caption: Predicted MS Fragmentation Pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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